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A Comparative Review of Ilmenite Leaching in Different Acid Systems

The extraction of titanium dioxide (TiO2) from its primary ore, ilmenite (FeTiO3), is a critical

industrial process. The initial and most crucial step in this process is leaching, where the ore is

treated with an acid to dissolve its constituent metals, primarily iron and titanium. The choice of

acid system significantly impacts the efficiency of extraction, selectivity, cost-effectiveness, and

environmental footprint of the overall process. This guide provides a comparative review of the

three most common acid systems used for ilmenite leaching: sulfuric acid (H2SO4),

hydrochloric acid (HCl), and nitric acid (HNO3).

Comparative Performance of Acid Systems
The effectiveness of each acid system is dependent on various experimental parameters.

Below is a summary of quantitative data from several studies, highlighting the dissolution

efficiencies of titanium and iron under different conditions.

Table 1: Ilmenite Leaching with Sulfuric Acid (H2SO4)
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Acid
Conc.

Temp.
(°C)

Time (h)
S/L
Ratio

Particle
Size
(µm)

Ti
Dissolut
ion (%)

Fe
Dissolut
ion (%)

Referen
ce

78% >150 6
1:2

(g/mL)
NS ~78 NS [1]

85 wt% 180 3 1:2 (g/g) NS >90 NS [2]

80% NS 0.083 NS NS 93.07 NS [3]

9.4 M 95 4 NS NS 52 50

8 M 90 6 NS -150+106 57 64

NS: Not Specified

Table 2: Ilmenite Leaching with Hydrochloric Acid (HCl)
Acid
Conc.

Temp.
(°C)

Time
(min)

S/L
Ratio

Particle
Size
(µm)

Ti
Recover
y (%)

Fe
Extracti
on (%)

Referen
ce

11 M 90 150
1:4

(g/mL)
149-250 84.52 NS [4]

7.5 M 90 60 1:10 (g/g) >150
2.40

(loss)
92.32 [5]

20 wt% 110 300
1:7.3

(g/g)
75-100

~2

(precipita

ted)

~29 [6]

25 wt% 90 60
1:2.13-

1:8.33
NS

0.11

(dissoluti

on)

97

11 M 90 150
4:1

(mL/g)
NS 77.79 NS [7]

NS: Not Specified
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Table 3: Ilmenite Leaching with Nitric Acid (HNO3)
Acid
Conc.

Temp.
(°C)

Time
(min)

S/L
Ratio

Particle
Size
(µm)

Ti
Extracti
on (%)

Ca
Extracti
on (%)

Referen
ce

15% 20 30 1:10 NS 5.0 96.0 [8]

20% NS NS 1:10 NS 6.2 NS [8]

Note: Data for nitric acid leaching of ilmenite is less abundant in the literature, and the

available study focuses on industrial waste (sludge) rather than raw ilmenite ore.

Experimental Protocols
Detailed methodologies are crucial for the reproducibility of experimental results. The following

are representative protocols for ilmenite leaching in each acid system.

Sulfuric Acid Leaching Protocol
A study on the extraction of titanium dioxide from ilmenite concentrate utilized the following

procedure[1]:

25 g of ilmenite concentrate was mixed with varying volumes (50, 60, 70, 80, and 90 mL) of

sulfuric acid in a beaker.

Distilled water was added to the mixture.

The leaching was conducted on a sand bed hot plate at a temperature exceeding 150°C for

6 hours.

Following the leaching, the product was filtered to separate the solid residue from the

pregnant leach solution.

The solid residue was washed with distilled water.

Hydrochloric Acid Leaching Protocol
A kinetic study of ilmenite sand leaching in hydrochloric acid solution employed this method[4]:
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90 g of ilmenite sample (149-250 µm) was placed in a three-neck flask.

360 mL of hydrochloric acid solution (3 M, 7 M, or 11 M) was added to the flask, resulting in

a solid/liquid ratio of 1:4.

The mixture was heated to the desired temperature (30°C, 60°C, or 90°C) and stirred at 300

rpm.

The leaching process was carried out for 150 minutes.

5 mL samples of the solution were taken at various time intervals (5, 10, 15, 20, 30, 90, and

150 minutes) for analysis.

Nitric Acid Leaching Protocol
The following protocol was used for the leaching of industrial titanium production waste with

nitric acid[8]:

The leaching was performed with a 15% nitric acid solution.

The solid to liquid ratio was maintained at 1:10.

The leaching was conducted at a temperature of 20°C for 30 minutes.

A 0.2% solution of flocculant (Alclar 600) was added in an amount of 1.3 - 2 ml per liter of

pulp to aid in filtration.

Signaling Pathways and Experimental Workflows
The chemical reactions and overall process flows for ilmenite leaching in different acid

systems can be visualized to better understand the underlying mechanisms.

Sulfuric Acid Leaching Pathway
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Caption: Sulfuric acid digestion of ilmenite.

Hydrochloric Acid Leaching Pathway
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Caption: Hydrochloric acid digestion of ilmenite.

Nitric Acid Leaching Process Flow
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Caption: Nitric acid leaching of reduced ilmenite.

Discussion
Sulfuric Acid: The sulfate process is a well-established method for TiO2 production. It is

effective in dissolving ilmenite, with high titanium extraction efficiencies achievable under

optimized conditions.[2] However, it often requires high acid concentrations and temperatures,

leading to higher energy consumption and potential for equipment corrosion. A significant

drawback is the generation of large quantities of ferrous sulfate (copperas) as a byproduct,

which has limited commercial value and can pose environmental disposal challenges.
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Hydrochloric Acid: The chloride process, which utilizes hydrochloric acid, is generally

considered more environmentally friendly than the sulfate process due to the potential for acid

regeneration. It can achieve high iron removal with good selectivity, leaving a titanium-rich

residue.[5] The process can be operated at lower temperatures than the sulfate process.

However, the kinetics can be complex, and the efficiency is highly dependent on the ilmenite
ore's characteristics.

Nitric Acid: The use of nitric acid for ilmenite leaching is less common and not as extensively

studied as the other two acids. The available data suggests it can be used, particularly for pre-

treated or reduced ilmenite. One potential advantage is the possibility of regenerating nitric

acid from the iron nitrate solution. However, the lower dissolution efficiencies for titanium

reported in some studies and the potential for NOx gas emissions are notable concerns.[8]

Conclusion
The choice of an acid system for ilmenite leaching is a complex decision involving a trade-off

between extraction efficiency, operational costs, and environmental impact.

Sulfuric acid offers high titanium dissolution but is associated with significant byproduct

waste.

Hydrochloric acid provides a more sustainable option with acid regeneration capabilities and

high iron removal efficiency.

Nitric acid presents an alternative, particularly for pre-treated ores, but requires further

research to establish its viability and optimize the process for high-grade TiO2 production

from raw ilmenite.

Researchers and industry professionals should carefully consider the specific characteristics of

their ilmenite feedstock and their processing objectives when selecting the most appropriate

leaching system.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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